![molecular formula C15H17NO4S B286231 (5E)-5-(3-ethoxy-4-hydroxybenzylidene)-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione](/img/structure/B286231.png)
(5E)-5-(3-ethoxy-4-hydroxybenzylidene)-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione
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Overview
Description
(5E)-5-(3-ethoxy-4-hydroxybenzylidene)-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione, commonly known as ethyl-4-(3-ethoxy-4-hydroxybenzylidene)-2-oxo-1,3-thiazolidine-5-carboxylate, is a synthetic compound with potential therapeutic applications. This molecule has been extensively studied in recent years due to its unique chemical structure and biological properties.
Scientific Research Applications
(5E)-5-(3-ethoxy-4-hydroxybenzylidene)-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. Several scientific research studies have shown that this compound exhibits anti-inflammatory, antioxidant, and anticancer activities. It has also been shown to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Mechanism of Action
The mechanism of action of (5E)-5-(3-ethoxy-4-hydroxybenzylidene)-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione involves the inhibition of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β). It also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a critical role in regulating oxidative stress and inflammation. Additionally, this compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It exhibits potent antioxidant activity and can scavenge free radicals and reactive oxygen species (ROS) in the body. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have anticancer activity by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using (5E)-5-(3-ethoxy-4-hydroxybenzylidene)-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione in lab experiments is its potent antioxidant and anti-inflammatory activity, which can potentially be used in the treatment of several diseases. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of (5E)-5-(3-ethoxy-4-hydroxybenzylidene)-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is to study its potential use in the treatment of cancer. Additionally, further studies can be conducted to investigate its mechanism of action and to optimize its chemical structure for improved therapeutic activity.
Synthesis Methods
The synthesis of (5E)-5-(3-ethoxy-4-hydroxybenzylidene)-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione involves the reaction of ethyl-4-chloro-2-oxo-1,3-thiazolidine-5-carboxylate with 3-ethoxy-4-hydroxybenzaldehyde in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization to obtain a pure compound with a high yield.
Properties
Molecular Formula |
C15H17NO4S |
---|---|
Molecular Weight |
307.4 g/mol |
IUPAC Name |
(5E)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-3-propan-2-yl-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C15H17NO4S/c1-4-20-12-7-10(5-6-11(12)17)8-13-14(18)16(9(2)3)15(19)21-13/h5-9,17H,4H2,1-3H3/b13-8+ |
InChI Key |
ZZEOQNFSNQSUER-MDWZMJQESA-N |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=O)S2)C(C)C)O |
SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)C(C)C)O |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)C(C)C)O |
Origin of Product |
United States |
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